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Compound of Interest

N-Propionyl-(2R)-bornane-10,2-
Compound Name:
sultam

Cat. No.: B166063

In-Depth Technical Guide to N-Propionyl-(2R)-
bornane-10,2-sultam

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of N-Propionyl-(2R)-bornane-10,2-sultam, a widely utilized chiral auxiliary in
asymmetric synthesis. This document details its core characteristics, experimental protocols for
its synthesis and application, and relevant spectral data to support its use in research and
development.

Core Properties

N-Propionyl-(2R)-bornane-10,2-sultam is a crystalline solid that serves as a valuable tool for
stereoselective transformations in organic chemistry.[1] Its rigid bicyclic structure, derived from
camphor, provides a well-defined chiral environment, enabling high levels of stereochemical
control in a variety of carbon-carbon bond-forming reactions, such as aldol additions and
alkylations.[1] This high degree of stereoselectivity is crucial in the synthesis of optically active
intermediates for the pharmaceutical industry.[1]
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A summary of the key physical and chemical properties of N-Propionyl-(2R)-bornane-10,2-
sultam is presented in the table below.

Property Value Reference
CAS Number 125664-95-1 [1]12]
Molecular Formula C13H21NOsS [1]
Molecular Weight 271.38 g/mol [1]

Melting Point 153-154 °C

Boiling Point 384.8+25.0 °C (Predicted)

Appearance Solid

Purity =295% [1]

Storage Room temperature, dry [1]

Experimental Protocols

Detailed experimental procedures are essential for the effective use of N-Propionyl-(2R)-
bornane-10,2-sultam. The following sections provide methodologies for its synthesis and a
representative application in asymmetric synthesis.

Synthesis of N-Propionyl-(2R)-bornane-10,2-sultam

A general and effective method for the acylation of (2R)-bornane-10,2-sultam is outlined below.
This procedure can be adapted for the synthesis of various N-acyl derivatives.

Workflow for the Synthesis of N-Propionyl-(2R)-bornane-10,2-sultam
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Caption: Synthetic workflow for N-Propionyl-(2R)-bornane-10,2-sultam.
Methodology:

e Preparation: To a solution of (2R)-bornane-10,2-sultam in anhydrous dichloromethane
(CH2CI2) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add triethylamine
(EtsN) or another suitable base.

e Acylation: Slowly add propionyl chloride to the stirred solution.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir until
completion, which can be monitored by thin-layer chromatography (TLC).
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o Work-up: Quench the reaction with water. Separate the organic layer, and extract the
aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry
over anhydrous sodium sulfate (Na2S0a).

« Purification: After filtering off the drying agent, concentrate the solution under reduced
pressure. Purify the crude product by column chromatography on silica gel to yield the pure
N-Propionyl-(2R)-bornane-10,2-sultam.

Asymmetric Aldol Reaction Protocol

N-Propionyl-(2R)-bornane-10,2-sultam is an effective chiral auxiliary for asymmetric aldol
reactions. The following is a representative protocol for the reaction of its titanium enolate with
an aldehyde.

Workflow for Asymmetric Aldol Reaction
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Caption: Asymmetric aldol reaction using N-Propionyl-(2R)-bornane-10,2-sultam.

Methodology:
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e Enolate Formation: Dissolve N-Propionyl-(2R)-bornane-10,2-sultam in anhydrous
dichloromethane (CH2Cl2) and cool the solution to -78 °C under an inert atmosphere. Add
titanium(lV) chloride (TiCls) dropwise, followed by the slow addition of a hindered base such
as N,N-diisopropylethylamine (DIPEA, Hiinig's base). Stir the mixture at -78 °C to form the
titanium enolate.

» Aldol Addition: Add the desired aldehyde to the enolate solution at -78 °C and stir for the
appropriate time to allow for the aldol addition to proceed.

o Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium
chloride (NH4Cl). Allow the mixture to warm to room temperature and extract with
dichloromethane. Wash the combined organic layers with brine and dry over anhydrous
sodium sulfate.

« Purification: After filtration and concentration, purify the resulting aldol adduct by flash
column chromatography on silica gel to obtain the diastereomerically enriched product.

Spectroscopic Data

The following tables summarize the expected spectral data for N-Propionyl-(2R)-bornane-
10,2-sultam. This data is crucial for the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (CDCls) 13C NMR (CDCI5)
Expected Chemical Shift (3, ppm) Expected Chemical Shift (3, ppm)
Data not available in search results Data not available in search results

Note: Specific peak assignments and coupling constants are not available in the provided
search results. Experimental determination is recommended for accurate characterization.

Infrared (IR) Spectroscopy
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Functional Group Expected Wavenumber (cm—1)
C=0 (amide) ~1680
SOz (sulfonamide) ~1350 and ~1150

Note: Specific peak values may vary depending on the sample preparation and instrument.

Mass Spectrometry (MS)

lon Expected m/z
[M+H]* 272.13
[M+Na]* 294.11

Note: Fragmentation patterns will be dependent on the ionization method used.

Safety Information

It is important to handle N-Propionyl-(2R)-bornane-10,2-sultam with appropriate safety
precautions. Consult the Material Safety Data Sheet (MSDS) for comprehensive safety and
handling information.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional laboratory guidance and safety protocols. All experiments
should be conducted in a well-ventilated fume hood, and appropriate personal protective
equipment should be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [physical and chemical properties of N-Propionyl-(2R)-
bornane-10,2-sultam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166063#physical-and-chemical-properties-of-n-
propionyl-2r-bornane-10-2-sultam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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